Cas no 1480244-90-3 (2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid
• CAS No: 1480244-90-3
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4601677
• PubChem ID: 64473783
• Update Time: 2025-06-08

2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

• Inchi： 1S/C12H13NO4/c1-12(17,11(15)16)7-13-6-8-4-2-3-5-9(8)10(13)14/h2-5,17H,6-7H2,1H3,(H,15,16)
• InChI Key： KTPALVNDTZFFOD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CN1CC2=C(C1=O)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1480244-90-3)

2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1480244-90-3) is a specialized organic compound with a unique molecular structure that combines a hydroxy-methyl group and an isoindolinone moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and enzyme inhibition. Its propanoic acid backbone further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for isoindolinone derivatives has surged, driven by their role in designing small-molecule therapeutics. Researchers are particularly interested in how 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid interacts with biological targets, such as kinases and proteases. Its CAS No. 1480244-90-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry optimization.

The compound's hydroxy-methyl group contributes to its solubility in polar solvents, a critical factor for drug formulation. Additionally, its isoindolinone core is a common scaffold in pharmacologically active compounds, often associated with anti-inflammatory and anticancer properties. This dual functionality positions CAS No. 1480244-90-3 as a promising candidate for further investigation in precision medicine and targeted therapy.

From a synthetic perspective, 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid can be synthesized via multistep organic reactions, including condensation and oxidation steps. Its propanoic acid segment allows for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This adaptability aligns with the growing trend of fragment-based drug discovery (FBDD), where modular building blocks are essential.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring sustainable synthesis routes for CAS No. 1480244-90-3, minimizing waste and energy consumption. Such efforts resonate with the broader push for eco-friendly pharmaceutical manufacturing, a topic frequently queried in scientific search engines.

In summary, 2-hydroxy-2-methyl-3-(1-oxo-2,3-dihydro-1H-isoindol-2-yl)propanoic acid (CAS No. 1480244-90-3) represents a convergence of structural complexity and therapeutic potential. Its applications span drug discovery, biochemical research, and sustainable chemistry, making it a compound of enduring interest in the scientific community.